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Compound of Interest

Compound Name: Amebucort

Cat. No.: B1665958 Get Quote

Amebucort, also known by its developmental code name ZK-90999, is a synthetic

glucocorticoid corticosteroid. Despite its development, the compound was never marketed, and

as a result, in-depth technical information and extensive experimental data in the public domain

are exceptionally limited.

Chemical Identity
Identifier Value

Name Amebucort

Developmental Code ZK-90999

Chemical Class Synthetic Glucocorticoid Corticosteroid

IUPAC Name
11β,17α,21-Trihydroxy-6α-methylpregn-4-ene-

3,20-dione 17-butyrate 21-acetate

Pharmacological Profile
As a glucocorticoid, Amebucort is presumed to exert its effects through interaction with the

glucocorticoid receptor (GR). The binding of a glucocorticoid to the cytoplasmic GR triggers a

conformational change, leading to the dissociation of heat shock proteins and translocation of

the activated receptor-ligand complex into the nucleus.
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The canonical signaling pathway for glucocorticoids, which Amebucort would be expected to

follow, involves the modulation of gene expression.
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Caption: Expected glucocorticoid signaling pathway for Amebucort (ZK-90999).

Within the nucleus, the activated complex can act in two primary ways:

Transactivation: The GR-ligand complex binds to specific DNA sequences known as

Glucocorticoid Response Elements (GREs) in the promoter regions of target genes. This

typically leads to the increased transcription of anti-inflammatory proteins and enzymes

involved in metabolic regulation.

Transrepression: The activated GR can also interact with other transcription factors, such as

NF-κB and AP-1, without directly binding to DNA. This protein-protein interaction inhibits the

transcription of pro-inflammatory genes, a key mechanism for the anti-inflammatory effects of

glucocorticoids.

Experimental Data and Protocols
A thorough review of publicly available scientific literature and databases reveals a significant

lack of specific experimental data for Amebucort (ZK-90999). Quantitative data on its binding

affinity for the glucocorticoid receptor, in vivo anti-inflammatory potency, and pharmacokinetic

profile are not available. Similarly, detailed experimental protocols from preclinical or clinical

studies involving Amebucort have not been published.

The absence of this information is likely due to the cessation of its development before

reaching a stage where extensive public documentation would be generated. Research and

development on this compound appear to have been discontinued, and the associated data

remains proprietary or was never published.

Conclusion
Amebucort (ZK-90999) remains an obscure synthetic corticosteroid. While its general

mechanism of action can be inferred from its classification as a glucocorticoid, the specific and

detailed technical data required for a comprehensive understanding by researchers and drug

development professionals is not present in the public domain. Without access to internal

developmental reports or unpublished studies, a more in-depth analysis of its properties and

potential is not possible.
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To cite this document: BenchChem. [Amebucort (ZK-90999): An Obscure Synthetic
Glucocorticoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665958#what-is-amebucort-zk-90999]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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